4-(2-Fluoro-4-nitrophenoxy)-5-methyl-5H-pyrrolo[3,2-d]pyrimidine

• CAS No.: 875339-19-8
• Molecular Formula: C13H9FN4O3
• Molecular Weight: 288.23 g/mol
• IUPAC Name: 4-(2-fluoro-4-nitrophenoxy)-5-methylpyrrolo[3,2-d]pyrimidine
• InChI: InChI=1S/C13H9FN4O3/c1-17-5-4-10-12(17)13(16-7-15-10)21-11-3-2-8(18(19)20)6-9(11)14/h2-7H,1H3
• InChI Key: SBLUPJSWJINHQM-UHFFFAOYSA-N
• SMILES: CN1C=CC2=C1C(=NC=N2)OC3=C(C=C(C=C3)[N+](=O)[O-])F

Description

4-(2-Fluoro-4-nitrophenoxy)-5-methyl-5H-pyrrolo[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C13H9FN4O3 and its molecular weight is 288.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 4-chloro-5-methyl-5H-pyrrolo[3,2-d]pyrimidine (28) (300 mg, 1.79 mmol), 4-nitro-2-fluorophenol (422 mg, 2.69 mmol) and cesium carbonate (1.2 g, 3.58 mmol) in diphenyl ether (18 mL) was stirred overnight at 140° C. The reaction mixture was cooled to room temperature, concentrated under reduced pressure and the residue was triturated with Et2O, filtered, and dried to afford the title compound 29 as a grey solid (258 mg, 49% yield). LRMS (M+1) 289.1 (100%).